Cas no 23724-93-8 (Isoquinoline,1-methoxy-)

• Product Name: Isoquinoline,1-methoxy-
• CAS No: 23724-93-8
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD09866070
• CID: 287499
• PubChem ID: 141052
• Update Time: 2025-04-19

Isoquinoline,1-methoxy- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1-methoxy-
• 1-methoxyisoquinoline
• 1-Isoquinolinyl methyl ether
• 1-Methoxyisochinolin
• 1-Methoxy-isochinolin
• 1-methoxy-isoquinoline
• AC1L3I98
• CTK4F2120
• NSC158305
• SureCN2231183
• SCHEMBL2231183
• 23724-93-8
• NSC-158305
• NSC 158305
• BS-25382
• YAA72493
• AFWHVAFMAIDVTH-UHFFFAOYSA-N
• UNII-T9JM4DZ962
• CS-0205110
• Isoquinoline, 1-methoxy-
• InChI=1/C10H9NO/c1-12-10-9-5-3-2-4-8(9)6-7-11-10/h2-7H,1H
• 1-Isoquinolinyl methyl ether #
• T9JM4DZ962
• AKOS024051500
• DTXSID10178401

• MDL： MFCD09866070
• Inchi： 1S/C10H9NO/c1-12-10-9-5-3-2-4-8(9)6-7-11-10/h2-7H,1H3
• InChI Key： AFWHVAFMAIDVTH-UHFFFAOYSA-N
• SMILES： O(C)C1C2C=CC=CC=2C=CN=1

Computed Properties

• Exact Mass: 159.06847
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12
• LogP: 2.24340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives